Cas no 1283481-92-4 (2'-benzyl-1'-oxo-2',4'-dihydro-1'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid)

• Product Name: 2'-benzyl-1'-oxo-2',4'-dihydro-1'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid
• CAS No: 1283481-92-4
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• MDL: MFCD15730863
• CID: 5238330
• Update Time: 2025-10-31

2'-benzyl-1'-oxo-2',4'-dihydro-1'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2'-benzyl-1'-oxo-2',4'-dihydro-1'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid
• 2-benzyl-1-oxospiro[4H-isoquinoline-3,1'-cyclohexane]-4-carboxylic acid
• 2'-benzyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid
• STL472227
• 2'-benzyl-1'-oxo-2',4'-dihydro-1'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylicacid
• 2-benzyl-1-oxo-2,4-dihydro-1H-spiro[cyclohexane-1,3-isoquin
• 2-Benzyl-1-oxo-2,4-dihydro-1H-spiro[cyclohexane-1,3-isoquinoline]-4-carboxylic acid
• 2-benzyl-1-oxo-spiro[4H-isoquinoline-3,1-cyclohexane]-4-carboxylic acid

• MDL： MFCD15730863
• Inchi： 1S/C22H23NO3/c24-20-18-12-6-5-11-17(18)19(21(25)26)22(13-7-2-8-14-22)23(20)15-16-9-3-1-4-10-16/h1,3-6,9-12,19H,2,7-8,13-15H2,(H,25,26)
• InChI Key： DERCLBUIRKNIEZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)C2(CCCCC2)N1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 534
• XLogP3: 3.8
• Topological Polar Surface Area: 57.6

Additional information on 2'-benzyl-1'-oxo-2',4'-dihydro-1'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid

Introduction to 2'-benzyl-1'-oxo-2',4'-dihydro-1'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid (CAS No. 1283481-92-4)

2'-benzyl-1'-oxo-2',4'-dihydro-1'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid, identified by its CAS number 1283481-92-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic molecule features an intricate fusion of a cyclohexane ring and an isoquinoline scaffold, connected through an oxygen atom, which contributes to its unique electronic and steric properties. The presence of a benzyl group at the 2' position and a carboxylic acid moiety at the 4' position further enhances its potential as a versatile building block for drug discovery and molecular pharmacology.

The compound’s structure is characterized by its spiro configuration, which creates a rigid framework that may influence its binding affinity and metabolic stability. Such structural motifs are often explored in medicinal chemistry due to their ability to provide multiple hydrogen bonding opportunities and favorable pharmacokinetic profiles. The spiro[cyclohexane-1,3'-isoquinoline] core has been studied for its potential applications in developing novel therapeutic agents, particularly those targeting neurological disorders and cancer. The isoquinoline moiety, known for its biological activity, is a common scaffold in natural products and synthetic drugs, while the cyclohexane ring introduces conformational flexibility that can be exploited to optimize drug-like properties.

In recent years, the synthesis and functionalization of spirocyclic compounds have seen considerable advancements, driven by their promising role in modulating biological pathways. The benzyl group in this molecule not only serves as a protecting group but also as an anchor for further derivatization, enabling the creation of libraries of analogs with tailored pharmacological activities. The carboxylic acid functionality at the 4' position provides opportunities for salt formation, solubility enhancement, and conjugation with other bioactive molecules. These features make 2'-benzyl-1'-oxo-2',4'-dihydro-1'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid a valuable intermediate in the development of novel small-molecule drugs.

Recent research has highlighted the importance of spirocyclic scaffolds in drug discovery due to their ability to mimic natural product structures while offering improved metabolic stability and reduced toxicity. Studies have demonstrated that spiro compounds can exhibit potent activity against various biological targets, including kinases, proteases, and ion channels. The spiro[cyclohexane-1,3'-isoquinoline] core of this compound has been investigated for its potential in inhibiting enzymes involved in cancer progression. For instance, modifications to this scaffold have shown promise in disrupting protein-protein interactions critical for tumor growth and metastasis. The benzyl group has been shown to enhance binding affinity by occupying hydrophobic pockets or forming π-stacking interactions with aromatic residues in protein targets.

The carboxylic acid derivative also presents opportunities for prodrug design, where it can be converted into esters or amides to improve oral bioavailability or target specific tissues. This versatility makes 2'-benzyl-1'-oxo-2',4'-dihydro-1'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid a compelling candidate for further exploration in medicinal chemistry. Additionally, the spirocyclic structure may contribute to reduced off-target effects by minimizing interactions with non-target proteins due to its rigid conformational constraints.

Advances in computational chemistry have enabled the rational design of derivatives based on 2'-benzyl-1'-oxo-2',4 '-dihydro-1'H-spiro[cyclohexane - 1 ,3 '-isoquinoline] - 4 '-carboxylic acid by predicting binding affinities and optimizing key pharmacophoric elements. Machine learning models have been trained on large datasets of bioactive molecules to identify structural features that correlate with biological activity. These models can suggest modifications to the benzyl group or the spirocyclic core that may enhance potency or selectivity against specific disease targets. Such computational approaches accelerate the discovery process by reducing the reliance on trial-and-error experimentation.

In vitro studies have begun to elucidate the mechanism of action of derivatives inspired by this compound. Initial experiments suggest that modifications to the isoquinoline ring can modulate enzyme activity by altering binding orientations or competing with natural substrates. The benzyl group has been observed to influence solubility and cell permeability, making it a critical factor in optimizing drug delivery systems. Furthermore, the carboxylic acid moiety has shown potential for covalent bonding with target proteins, leading to irreversible inhibition—a strategy that has gained traction in recent years for developing highly selective drugs.

The synthesis of 2 '-benzyl - 1 '-oxo - 2 ',4 '-dihydro - 1 'H - spiro[cyclohexane - 1 ,3 '-isoquinoline] - 4 '-carboxylic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Advances in catalysis have enabled more efficient routes to complex spirocyclic systems without compromising yield or purity. Transition-metal-catalyzed reactions have been particularly useful in constructing the spirocarbon framework under mild conditions. Additionally, asymmetric synthesis techniques have been employed to introduce chirality into the molecule, which is essential for many biologically active compounds.

The growing interest in heterocyclic chemistry has spurred research into novel derivatives of spiro[cyclohexane - 1 ,3 '-isoquinoline] systems like this one. Researchers are exploring ways to incorporate additional functional groups or expand the isoquinoline core while maintaining pharmacological efficacy. For example, replacing hydrogen atoms on the cyclohexane ring with halogens or alcohols can introduce new reactivity patterns useful for further derivatization or metabolic studies.

The pharmaceutical industry continues to invest heavily in exploring complex molecular architectures due to their potential therapeutic benefits over simpler compounds. The unique structural features of 2 '-benzyl - 1 '-oxo - 2 ',4 '-dihydro - 1 'H - spiro[cyclohexane - 1 ,3 '-isoquinoline] - 4 '-carboxylic acid position it as a promising candidate for future drug development pipelines. As synthetic methodologies improve and computational tools become more sophisticated, researchers will be better equipped to harness its full potential.